Cas no 1040632-67-4 (N-(4-butylphenyl)-2-({3-methyl-4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide)

• Product Name: N-(4-butylphenyl)-2-({3-methyl-4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide
• CAS No: 1040632-67-4
• MF: C₂₅H₂₅N₃O₂S₂
• MW: 463.6
• CID: 5383006
• PubChem ID: 27374465
• Update Time: 2025-10-18

N-(4-butylphenyl)-2-({3-methyl-4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-butylphenyl)-2-({3-methyl-4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide
• N-(4-butylphenyl)-2-[(3-methyl-4-oxo-7-phenyl-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)sulfanyl]acetamide
• STL097807
• 1040632-67-4
• AKOS001986304
• N-(4-butylphenyl)-2-(3-methyl-4-oxo-7-phenylthieno[3,2-d]pyrimidin-2-yl)sulfanylacetamide
• N-(4-butylphenyl)-2-((3-methyl-4-oxo-7-phenyl-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)thio)acetamide
• F3382-4993
• CS-0321460
• BS-9050
• N-(4-butylphenyl)-2-[(3-methyl-4-oxo-7-phenyl-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)thio]acetamide

• Inchi： 1S/C25H25N3O2S2/c1-3-4-8-17-11-13-19(14-12-17)26-21(29)16-32-25-27-22-20(18-9-6-5-7-10-18)15-31-23(22)24(30)28(25)2/h5-7,9-15H,3-4,8,16H2,1-2H3,(H,26,29)
• InChI Key： CEJMLZXRLMYNCZ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(CCCC)C=C1)(=O)CSC1N(C)C(=O)C2SC=C(C3=CC=CC=C3)C=2N=1

Computed Properties

• Exact Mass: 463.13881940g/mol
• Monoisotopic Mass: 463.13881940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 687
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 115Ų

Additional information on N-(4-butylphenyl)-2-({3-methyl-4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide

Introduction to N-(4-butylphenyl)-2-({3-methyl-4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide and Its Significance in Modern Chemical Biology

N-(4-butylphenyl-2-({3-methyl-4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl sulfanyl})acetamide) is a compound with a complex and highly structured molecular framework that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, identified by its CAS number 1040632-67-4, represents a fascinating intersection of heterocyclic chemistry and medicinal chemistry, offering potential applications in the development of novel therapeutic agents. The intricate scaffold of this molecule, featuring a thienopyrimidine core appended with various functional groups, makes it a promising candidate for further exploration in drug discovery and molecular pharmacology.

The thienopyrimidine moiety is a key structural feature of N-(4-butylphenyl-2-({3-methyl-4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl sulfanyl})acetamide). Thienopyrimidines are a class of heterocyclic compounds that have been extensively studied due to their diverse biological activities. These derivatives often exhibit potent pharmacological properties, including antimicrobial, antiviral, anti-inflammatory, and anticancer effects. The presence of the 3-methyl-4-oxo group in the thienopyrimidine ring enhances its binding affinity to biological targets, making it an attractive scaffold for medicinal chemists. The phenyl ring further contributes to the compound's hydrophobicity and interactability with biological receptors.

The sulfanyl group in the molecule plays a crucial role in modulating its biological activity. Sulfanyl-containing compounds are known for their ability to interact with various biological pathways, often leading to significant therapeutic effects. In N-(4-butylphenyl-2-({3-methyl-4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl sulfanyl})acetamide, the sulfanyl group is linked to an acetamide moiety, which can further enhance the compound's solubility and bioavailability. This structural arrangement allows the molecule to engage with multiple targets simultaneously, potentially leading to synergistic effects in therapeutic applications.

The 4-butylphenyl group at the nitrogen position of the acetamide moiety adds another layer of complexity to the compound's structure. Butyl groups are known to influence the pharmacokinetic properties of molecules by affecting their lipophilicity and metabolic stability. The introduction of this group can alter the compound's interaction with biological membranes and enzymes, thereby modulating its overall efficacy and safety profile.

In recent years, there has been growing interest in exploring novel heterocyclic compounds for their potential therapeutic applications. N-(4-butylphenyl-2-({3-methyl-4-oxo-7-phenyl-thieno[3,2-d]pyrimidin- 2 -yl sulfanyl})acetamide) is one such compound that has shown promise in preclinical studies. Researchers have been investigating its potential role in treating various diseases, including cancer and inflammatory disorders. The compound's ability to inhibit key enzymes involved in disease pathways has made it a subject of intense research.

The synthesis of N-(4-butylphenyl-2-{(< strong >3-methyl- 4 oxo -7 phen yl - 3 H , 4 H -thien o [ 3 , 2 - d ] p y r im idin - 2 - yl ) sul f any l } acet am ide strong >) has been optimized to ensure high yield and purity. Advanced synthetic techniques have been employed to construct the complex thienopyrimidine core while maintaining functional group integrity. These synthetic strategies have enabled researchers to produce sufficient quantities of the compound for detailed pharmacological studies.

The pharmacological profile of N-(4-butylphenyl-2-{(< strong >3-methyl- 4 oxo -7 phen yl - 3 H , 4 H -thien o [ 3 , 2 - d ] p y r im idin - 2 - yl ) sul f any l } acet am ide strong >) has been evaluated through various in vitro and in vivo assays. Initial studies have revealed promising results regarding its ability to modulate disease-related pathways. For instance, the compound has demonstrated inhibitory activity against certain kinases and enzymes that are overexpressed in cancer cells. This suggests that it may have potential as an anticancer agent.

In addition to its anticancer properties, N-(4-butylphenyl-2-{(< strong >3-methyl- 4 oxo -7 phen yl - 3 H , 4 H -thien o [ 3 , 2 - d ] p y r im idin - 2 - yl ) sul f any l } acet amide strong >) has shown promise in treating inflammatory disorders. Chronic inflammation is a hallmark of many diseases, including arthritis and autoimmune conditions. The compound's ability to inhibit inflammatory cytokines and enzymes has made it a candidate for further development as an anti-inflammatory agent.

The development of novel therapeutic agents relies heavily on understanding the structure-property relationships of molecules. N-(4-butylphenyl-2-{(< strong >3-methyl- 4 oxo -7 phen yl - 3 H , 4 H -thien o [ 3 , 2 - d ] p y r im idin - 2 - yl ) sul f any l } acet am ide strong >) exemplifies how intricate molecular design can lead to compounds with significant therapeutic potential. By carefully modifying its structure, researchers can fine-tune its biological activity and optimize its pharmacokinetic properties.

The future prospects for N-(4-butylphenyl strong >)-{< strong > ( ( ) } )}]}]}]}]}]}] }]}]}]}]}] }]}]}]}] }]}]))acetamide }]} }}}}} }}}} }}}} }}}} }}} )} is exciting and holds great promise for advancing our understanding of disease mechanisms and developing new treatments. As research continues to uncover new applications for this compound, it is likely that it will play an increasingly important role in modern medicine.